Cas no 6335-83-7 (1-(4-hydroxyphenyl)-2-phenylethane)
6335-83-7 structure
Product Name:1-(4-hydroxyphenyl)-2-phenylethane
CAS No:6335-83-7
MF:C14H14O
MW:198.260364055634
CID:866055
Update Time:2025-04-19
1-(4-hydroxyphenyl)-2-phenylethane Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-hydroxyphenyl)-2-phenylethane
- 4-(2-phenylethyl)phenol
- 4-PHENETHYLPHENOL
- Phenol, p-phenethyl-
-
- Inchi: 1S/C14H14O/c15-14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-5,8-11,15H,6-7H2
- InChI Key: YTLSTADDHMJUMW-UHFFFAOYSA-N
- SMILES: OC1C=CC(CCC2C=CC=CC=2)=CC=1
Computed Properties
- Exact Mass: 198.10452
- Monoisotopic Mass: 198.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Density: 1.093
- Boiling Point: 318.2°C at 760 mmHg
- Flash Point: 150.8°C
- Refractive Index: 1.601
- PSA: 20.23
- LogP: 3.17740
1-(4-hydroxyphenyl)-2-phenylethane Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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